Cuspin-1
Cuspin-1
The Survival of Motor Neurons (SMN) protein participates in RNA splicing. Decreases in SMN, typically a consequence of defects in the smn1 gene, result in the death of motor neurons and lead to the neurodegenerative disease, spinal muscular atrophy (SMA). Cuspin-1 is a small molecule upregulator of SMN that has been shown in vitro to increase levels of SMN in SMA patient fibroblasts by 50% at 18 µM. Its mechanism of action is thought to involve increased phosphorylation of ERK to initiate Ras-Raf-MEK signaling, which results in an increased rate of SMN translation.
Brand Name:
Vulcanchem
CAS No.:
337932-29-3
VCID:
VC21247763
InChI:
InChI=1S/C13H10BrNO/c1-9-2-4-10(5-3-9)13(16)11-6-12(14)8-15-7-11/h2-8H,1H3
SMILES:
CC1=CC=C(C=C1)C(=O)C2=CC(=CN=C2)Br
Molecular Formula:
C13H10BrNO
Molecular Weight:
276.13 g/mol
Cuspin-1
CAS No.: 337932-29-3
Cat. No.: VC21247763
Molecular Formula: C13H10BrNO
Molecular Weight: 276.13 g/mol
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Specification
| Description | The Survival of Motor Neurons (SMN) protein participates in RNA splicing. Decreases in SMN, typically a consequence of defects in the smn1 gene, result in the death of motor neurons and lead to the neurodegenerative disease, spinal muscular atrophy (SMA). Cuspin-1 is a small molecule upregulator of SMN that has been shown in vitro to increase levels of SMN in SMA patient fibroblasts by 50% at 18 µM. Its mechanism of action is thought to involve increased phosphorylation of ERK to initiate Ras-Raf-MEK signaling, which results in an increased rate of SMN translation. |
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| CAS No. | 337932-29-3 |
| Molecular Formula | C13H10BrNO |
| Molecular Weight | 276.13 g/mol |
| IUPAC Name | (5-bromopyridin-3-yl)-(4-methylphenyl)methanone |
| Standard InChI | InChI=1S/C13H10BrNO/c1-9-2-4-10(5-3-9)13(16)11-6-12(14)8-15-7-11/h2-8H,1H3 |
| Standard InChI Key | AJZRSLVRFSCCIL-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)C(=O)C2=CC(=CN=C2)Br |
| Canonical SMILES | CC1=CC=C(C=C1)C(=O)C2=CC(=CN=C2)Br |
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